Cas no 2382174-08-3 ((3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid)

• Product Name: (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid
• CAS No: 2382174-08-3
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6406858
• PubChem ID: 165983217
• Update Time: 2025-10-30

(3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid
• EN300-1609181
• 2382174-08-3

• Inchi： 1S/C9H19NO3/c1-6(13-9(2,3)4)7(10)5-8(11)12/h6-7H,5,10H2,1-4H3,(H,11,12)/t6-,7-/m0/s1
• InChI Key： BDPHJLLFVJWXKQ-BQBZGAKWSA-N
• SMILES： O(C(C)(C)C)[C@@H](C)[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid

Comprehensive Overview of (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid (CAS No. 2382174-08-3)

(3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid (CAS No. 2382174-08-3) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's stereochemistry, characterized by the (3S,4S) configuration, plays a crucial role in its biological activity and synthetic utility. Researchers and industry professionals frequently search for terms like "chiral building blocks", "amino acid derivatives", and "tert-butoxy group applications", reflecting the growing interest in this compound's versatility.

The tert-butoxy moiety in (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid provides steric hindrance and stability, making it a valuable intermediate in peptide synthesis and drug development. Recent trends in green chemistry and sustainable synthesis have also highlighted the compound's potential as a biocompatible reagent. Questions such as "How to synthesize (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid?" and "What are the applications of chiral amino acids?" are commonly explored in academic and industrial forums, underscoring its relevance.

From a structural perspective, the amino and carboxylic acid functional groups in (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid enable diverse chemical modifications, facilitating its use in asymmetric catalysis and medicinal chemistry. The compound's CAS No. 2382174-08-3 is often referenced in patent literature, particularly in contexts involving enzyme inhibitors and prodrug design. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its appeal for researchers working on bioconjugation and drug delivery systems.

In the context of AI-driven drug discovery, (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid has been identified as a promising candidate for virtual screening and molecular docking studies. Searches related to "computational chemistry tools for chiral compounds" and "optimizing amino acid derivatives for bioavailability" align with current scientific priorities. The compound's high enantiomeric purity and customizable reactivity make it a staple in laboratories focused on precision medicine and targeted therapies.

Furthermore, the demand for high-purity chiral intermediates like (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid has surged due to advancements in biopharmaceuticals and personalized therapeutics. Its role in peptidomimetics and protein engineering is frequently discussed in peer-reviewed journals, with queries such as "How to characterize chiral amino acids using HPLC?" gaining traction. The compound's CAS No. 2382174-08-3 serves as a critical identifier in regulatory submissions and quality control protocols.

In summary, (3S,4S)-3-amino-4-(tert-butoxy)pentanoic acid (CAS No. 2382174-08-3) represents a multifaceted tool for modern chemical and biological research. Its applications span drug design, catalysis, and material science, driven by its stereochemical precision and functional adaptability. As the scientific community continues to explore sustainable synthesis routes and AI-aided molecular optimization, this compound remains at the forefront of innovation.